Cas no 123620-83-7 (3-(2,2-Dimethyl-1,3-dioxolan-4-yl)prop-2-enoic acid)

• Product Name: 3-(2,2-Dimethyl-1,3-dioxolan-4-yl)prop-2-enoic acid
• CAS No: 123620-83-7
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 5216295
• Update Time: 2025-08-05

3-(2,2-Dimethyl-1,3-dioxolan-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-Dimethyl-1,3-dioxolan-4-yl)prop-2-enoic acid
• 3-(2,2-Dimethyl-1,3-dioxolan-4-yl)prop-2-enoicacid
• 2-Propenoic acid, 3-(2,2-dimethyl-1,3-dioxolan-4-yl)-, (2E)-

• Inchi： 1S/C8H12O4/c1-8(2)11-5-6(12-8)3-4-7(9)10/h3-4,6H,5H2,1-2H3,(H,9,10)/b4-3+
• InChI Key： VBSCJZLLOKWPEK-ONEGZZNKSA-N
• SMILES： O1C(/C=C/C(=O)O)COC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• XLogP3: 0.3
• Topological Polar Surface Area: 55.8

Additional information on 3-(2,2-Dimethyl-1,3-dioxolan-4-yl)prop-2-enoic acid

3-(2,2-Dimethyl-1,3-dioxolan-4-yl)prop-2-enoic acid: A Comprehensive Overview

3-(2,2-Dimethyl-1,3-dioxolan-4-yl)prop-2-enoic acid (CAS No. 123620-83-7) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a propenoic acid moiety with a 1,3-dioxolane ring system. The dioxolane ring introduces steric hindrance and potentially enhances the compound's stability and reactivity under certain conditions.

Recent studies have highlighted the potential of 3-(2,2-Dimethyl-1,3-dioxolan-4-yl)prop-2-enoic acid in various applications. For instance, researchers have explored its role as a precursor in the synthesis of advanced polymers and biomaterials. The propenoic acid group is known for its ability to participate in polymerization reactions, making this compound a valuable building block in polymer chemistry.

The dioxolane ring in this compound also plays a crucial role in its reactivity. The dimethyl substitution on the dioxolane ring not only increases the compound's molecular weight but also imparts unique electronic properties. This makes it an attractive candidate for use in drug delivery systems and as a stabilizer in pharmaceutical formulations.

Furthermore, the compound has shown promise in the field of catalysis. Its ability to act as a ligand in transition metal-catalyzed reactions has been extensively studied. The dioxolane ring's ability to coordinate with metal centers makes it an effective ligand for catalytic processes such as olefin polymerization and cross-coupling reactions.

In terms of synthesis, 3-(2,2-Dimethyl-1,3-dioxolan-4-yl)prop-2-enoic acid can be prepared via several routes. One common method involves the reaction of a suitable aldehyde with glycol under acidic conditions to form the dioxolane ring. Subsequent modifications to introduce the propenoic acid group are then carried out using standard organic synthesis techniques.

The compound's stability under various conditions has also been a topic of recent research. Studies have shown that it exhibits good thermal stability and resistance to hydrolysis under mild conditions. These properties make it suitable for use in industrial applications where durability and longevity are critical.

In conclusion, 3-(2,2-Dimethyl-1,3-dioxolan-4-yl)prop-2-en